1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(furan-2-yl)-2-methylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C20H21NO5/c1-13-19(20(22)23)15(16-5-4-10-26-16)12-21(13)9-8-14-6-7-17(24-2)18(11-14)25-3/h4-7,10-12H,8-9H2,1-3H3,(H,22,23)
• InChI Key: SESPEGBFQGIENN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CN1CCC2=CC(=C(C=C2)OC)OC)C3=CC=CO3)C(=O)O
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol
• CAS No.: 881041-73-2

Description

1-[2-(3,4-Dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid is a pyrrole-based compound featuring a 3,4-dimethoxyphenethyl group at the 1-position, a 2-furyl substituent at the 4-position, a methyl group at the 2-position, and a carboxylic acid moiety at the 3-position. The 3,4-dimethoxyphenyl group contributes electron-donating properties, while the furyl ring introduces π-electron-rich characteristics. The carboxylic acid group enhances solubility in polar solvents and may facilitate hydrogen bonding in biological systems.

Biological Activity

1-[2-(3,4-Dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 881041-73-2) is a pyrrole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound's unique structure, incorporating a pyrrole ring and various substituents, suggests diverse pharmacological properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{20}H_{21}NO$, with a molecular weight of approximately 355.384 g/mol. The presence of functional groups such as methoxy and furan contributes to its reactivity and biological interactions.

Biological Activities

Research indicates that compounds with similar structures exhibit a range of biological activities, including:

• Antimicrobial Activity : Pyrrole derivatives have been studied for their effects against various bacterial strains, particularly in the context of drug-resistant infections.
• Anticancer Properties : Some studies suggest that pyrrole-based compounds can inhibit the growth of cancer cells by inducing apoptosis or disrupting cellular signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Mycobacterium tuberculosis (MIC < 0.016 μg/mL)
Anticancer	Induces apoptosis in cancer cell lines (IC50 values vary)
Cytotoxicity	Low cytotoxicity observed in several derivatives (IC50 > 64 μg/mL)

Case Studies

• Antitubercular Activity : A study focused on the synthesis and evaluation of pyrrole derivatives indicated that compounds similar to 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid demonstrated significant activity against drug-resistant strains of Mycobacterium tuberculosis. The structure–activity relationship analysis highlighted that modifications to the pyrrole ring could enhance efficacy against tuberculosis while maintaining low cytotoxicity levels .
• Anticancer Potential : In vitro studies have shown that certain pyrrole derivatives can inhibit the proliferation of various cancer cell lines, including breast and colon cancer cells. The mechanism is believed to involve the induction of oxidative stress and subsequent apoptosis, with IC50 values indicating potent activity in some derivatives .

The mechanisms by which 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid exerts its biological effects are still being elucidated. However, potential mechanisms include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Interference with Cellular Signaling Pathways : The compound may disrupt signaling pathways critical for cell survival and proliferation.

Scientific Research Applications

Antimicrobial Activity

Studies have demonstrated that derivatives of pyrrole compounds exhibit antimicrobial properties. For instance, research on similar pyrrole derivatives has shown effectiveness against both Gram-positive and Gram-negative bacteria. The synthesis of various pyrrole derivatives has led to the discovery of compounds with potent antibacterial and antifungal activities, suggesting that 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid could also possess similar properties .

Anti-inflammatory Effects

Pyrrole derivatives are known to exhibit anti-inflammatory effects. The presence of specific substituents on the pyrrole ring can enhance these effects, making compounds like 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid potential candidates for developing anti-inflammatory drugs. In vitro studies have shown that such compounds can inhibit the production of pro-inflammatory cytokines, which are crucial in the inflammatory response .

Anticancer Properties

Research indicates that pyrrole derivatives can induce apoptosis in cancer cells. The structural characteristics of 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid may allow it to interact with cellular pathways involved in cancer progression. Preliminary studies suggest that similar compounds can inhibit tumor growth and metastasis, highlighting the need for further investigation into this compound's anticancer potential .

Enzyme Inhibition

The compound may act as an enzyme inhibitor, affecting various biological pathways. For example, it could inhibit enzymes involved in metabolic processes or signal transduction pathways, which is crucial for drug development targeting specific diseases .

Molecular Recognition Studies

In molecular recognition and binding studies, compounds like 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid can serve as valuable tools for understanding ligand-receptor interactions. Its ability to bind to specific proteins can be studied using techniques such as surface plasmon resonance or fluorescence spectroscopy, providing insights into its mechanism of action .

Case Study: Antibacterial Activity Screening

A study synthesized several pyrrole derivatives and tested their antibacterial activity against common pathogens. The results indicated that certain modifications on the pyrrole ring significantly enhanced antibacterial efficacy against both Gram-positive and Gram-negative bacteria. This suggests that 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid could be a promising candidate for further development in antimicrobial therapies .

Case Study: Anti-inflammatory Mechanism Exploration

Another research project focused on evaluating the anti-inflammatory properties of pyrrole derivatives. The study found that these compounds could reduce inflammation markers in vitro by inhibiting NF-kB signaling pathways. This mechanism is crucial for developing new anti-inflammatory drugs based on similar structures to 1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-furyl)-2-methyl-1H-pyrrole-3-carboxylic acid .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Electron-Donating vs. In contrast, the trifluoromethyl group in ’s compound (C₁₈H₈Cl₂F₃N₃O₃S) introduces strong electron-withdrawing effects, which could alter binding kinetics .
• Solubility : The carboxylic acid group in the target compound increases hydrophilicity (pKa ~1.15–1.53 predicted for similar structures ), whereas ester derivatives (e.g., ’s methyl ester) exhibit reduced polarity, favoring membrane permeability.
• Steric Effects : Bulky substituents, such as the chlorophenyl and phenylpropyl groups in ’s compound, may hinder target engagement compared to the smaller furyl and methyl groups in the target compound .

Role of the 3,4-Dimethoxyphenethyl Group

This moiety is shared with calcium channel blockers like Verapamil analogs (), suggesting the target compound may interact with ion channels or transporters. The dimethoxy groups enhance lipophilicity, improving blood-brain barrier penetration compared to simpler pyrrole derivatives (e.g., ) .

Furyl vs. Phenyl Substituents

However, furans are more prone to oxidative metabolism than benzene rings, which may shorten the compound’s half-life .